Cas no 124392-79-6 (2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl-)

2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl- structure
124392-79-6 structure
Product Name:2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl-
CAS No:124392-79-6
MF:C24H20N2O
MW:352.428405761719
CID:175848
PubChem ID:3079089
Update Time:2025-04-19

2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-[1]Benzoxepino[5,4-c]pyrazole,4,5-dihydro-9-methyl-2,3-diphenyl-
    • 9-methyl-2,3-diphenyl-4,5-dihydro-[1]benzoxepino[5,4-c]pyrazole
    • 124392-79-6
    • 4,5-Dihydro-2,3-diphenyl-9-methyl-2H-(1)benzoxepino(5,4-c)pyrazole
    • BRN 4555874
    • 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-2,3-diphenyl-9-methyl-
    • DTXSID60154311
    • Inchi: 1S/C24H20N2O/c1-17-12-13-22-21(16-17)23-20(14-15-27-22)24(18-8-4-2-5-9-18)26(25-23)19-10-6-3-7-11-19/h2-13,16H,14-15H2,1H3
    • InChI Key: WCGPQIKKDRUNLZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C)=CC=2C2C(=C(C3C=CC=CC=3)N(C3C=CC=CC=3)N=2)CC1

Computed Properties

  • Exact Mass: 352.1577
  • Monoisotopic Mass: 352.157563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.18
  • Boiling Point: 571.4°Cat760mmHg
  • Flash Point: 299.4°C
  • Refractive Index: 1.651
  • PSA: 27.05
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